Cas no 1261928-94-2 (2-(3-Chlorophenyl)-4-fluorobenzoic acid)

2-(3-Chlorophenyl)-4-fluorobenzoic acid structure
1261928-94-2 structure
Product Name:2-(3-Chlorophenyl)-4-fluorobenzoic acid
CAS No:1261928-94-2
MF:C13H8ClFO2
MW:250.652826309204
MDL:MFCD13288082
CID:2622138
PubChem ID:53211693
Update Time:2025-04-21

2-(3-Chlorophenyl)-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3'-Chloro-5-fluoro-[1,1'-biphenyl]-2-carboxylic acid
    • 2-(3-CHLOROPHENYL)-4-FLUOROBENZOIC ACID
    • JPSQIIDPSOAXHD-UHFFFAOYSA-N
    • AKOS010479569
    • 3'-Chloro-5-fluoro[1,1'-biphenyl]-2-carboxylic acid
    • MFCD13288082
    • SCHEMBL16438509
    • 1261928-94-2
    • DTXSID60681430
    • 2-(3-Chlorophenyl)-4-fluorobenzoic acid, 95%
    • 2-(3-Chlorophenyl)-4-fluorobenzoic acid
    • MDL: MFCD13288082
    • Inchi: 1S/C13H8ClFO2/c14-9-3-1-2-8(6-9)12-7-10(15)4-5-11(12)13(16)17/h1-7H,(H,16,17)
    • InChI Key: JPSQIIDPSOAXHD-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)C1C=C(C=CC=1C(=O)O)F

Computed Properties

  • Exact Mass: 250.0196853Da
  • Monoisotopic Mass: 250.0196853Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 37.3Ų

2-(3-Chlorophenyl)-4-fluorobenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB326997-5 g
2-(3-Chlorophenyl)-4-fluorobenzoic acid, 95%; .
1261928-94-2 95%
5g
€1159.00 2023-04-26
abcr
AB326997-5g
2-(3-Chlorophenyl)-4-fluorobenzoic acid, 95%; .
1261928-94-2 95%
5g
€1159.00 2024-06-08
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD